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Compound of Interest

Compound Name: JNJ-28330835

Cat. No.: B1673012 Get Quote

JNJ-28330835 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility challenges associated with JNJ-
28330835 in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is JNJ-28330835 and why is its solubility a concern?

A1: JNJ-28330835 is a selective androgen receptor modulator (SARM), a type of therapeutic

compound that selectively targets androgen receptors.[1][2] Like many small molecule drug

candidates, JNJ-28330835 is a lipophilic compound, which often leads to poor solubility in

aqueous solutions. This can pose significant challenges for in vitro and in vivo experiments that

require the compound to be in a dissolved state for accurate and reproducible results.

Q2: Is JNJ-28330835 soluble in water?

A2: Based on available data and its chemical properties, JNJ-28330835 is considered to have

very low solubility in purely aqueous solutions. Formulations for animal studies have utilized a

co-solvent system to achieve a clear solution, indicating that it is not readily soluble in aqueous

buffers alone.[3]

Q3: What solvents are recommended for dissolving JNJ-28330835?
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A3: JNJ-28330835 is soluble in dimethyl sulfoxide (DMSO).[4] For experimental purposes,

creating a concentrated stock solution in 100% DMSO is the recommended first step. This

stock can then be further diluted into aqueous buffers or cell culture media, though precipitation

may occur if the final DMSO concentration is too low.

Q4: I observed precipitation when diluting my DMSO stock of JNJ-28330835 into my aqueous

experimental buffer. What should I do?

A4: This is a common issue due to the poor aqueous solubility of JNJ-28330835. Please refer

to the Troubleshooting Guide below for detailed steps on how to address this.

Troubleshooting Guide: Precipitate Formation in
Aqueous Solutions
This guide provides a step-by-step approach to troubleshoot and resolve issues of JNJ-
28330835 precipitation upon dilution into aqueous solutions.
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Caption: Troubleshooting workflow for JNJ-28330835 precipitation.
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Quantitative Data Summary
The following tables provide a summary of the physicochemical properties of JNJ-28330835
and solubility information.

Table 1: Physicochemical Properties of JNJ-28330835

Property Value Source

Molecular Formula C₁₄H₁₀F₆N₄O [1][5]

Molecular Weight 364.25 g/mol [5]

Appearance Solid powder [4]

Table 2: Solubility Profile of JNJ-28330835

Solvent Solubility Notes

Water Very Low / Practically Insoluble
Inferred from formulation data.

[3]

DMSO Soluble [4]

Ethanol Data not available
Likely requires co-solvents for

aqueous dilutions.

PBS (pH 7.4) Very Low / Practically Insoluble
Precipitation likely upon direct

dilution from stock.

Experimental Protocols
Protocol 1: Preparation of a JNJ-28330835 Stock Solution

Objective: To prepare a high-concentration stock solution of JNJ-28330835 in DMSO.

Materials:

JNJ-28330835 powder
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Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

1. Weigh the desired amount of JNJ-28330835 powder in a sterile tube.

2. Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 20 mM).

3. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(37°C) may be applied to aid dissolution.

4. Store the stock solution at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of a Co-Solvent Formulation for In Vivo Studies

This protocol is adapted from a formulation used in animal studies and is intended for research

purposes only.

Objective: To prepare a clear, injectable solution of JNJ-28330835 for in vivo administration.

Materials:

JNJ-28330835

DMSO

PEG300

Tween 80

Sterile Saline, PBS, or ddH₂O

Procedure:
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1. Prepare a stock solution of JNJ-28330835 in DMSO (e.g., 40 mg/mL).

2. In a sterile tube, combine the following in the specified order, ensuring each component is

fully mixed before adding the next:

5% of the final volume with the JNJ-28330835 DMSO stock.

30% of the final volume with PEG300.

5% of the final volume with Tween 80.

60% of the final volume with Saline, PBS, or ddH₂O.

3. Vortex the final solution until it is clear. This formulation results in a co-solvent system that

should keep JNJ-28330835 in solution.[3]

4. Always prepare a vehicle control with the same components but without JNJ-28330835.

Signaling Pathway
JNJ-28330835 functions as a selective androgen receptor modulator. The diagram below

illustrates the general signaling pathway of androgen receptors.
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Caption: JNJ-28330835 binds to the Androgen Receptor, leading to gene transcription.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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